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Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880

An in-depth exploration of the synthesis, history, and evolving applications of a pivotal
crosslinking agent.

For Immediate Release

Triallyl cyanurate (TAC), a trifunctional monomer, has carved a significant niche in the
polymer industry as a highly effective crosslinking agent. This technical guide delves into the
historical discovery of TAC, tracing its journey from an early patented insecticide to its current
widespread use in enhancing the performance of modern materials. We will explore the
evolution of its synthesis, detail key experimental protocols, and present its physicochemical
properties in a clear, comparative format. This document is intended for researchers, scientists,
and professionals in drug development and material science who seek a comprehensive
understanding of this versatile molecule.

A Serendipitous Discovery and a Shift in Purpose

The first documented synthesis of triallyl cyanurate is attributed to James R. Dudley of the
American Cyanamid Company, as detailed in a patent application filed on October 2, 1946,
which was later granted as US Patent 2,510,564 on June 6, 1950.[1] The patent not only
claimed the novel chemical compound but also highlighted its potential as an insecticidal
composition.[1] This initial application, however, was soon overshadowed by the compound's
exceptional ability to form crosslinked polymer networks.
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Early production methods, as described by Dudley, involved the reaction of cyanuric chloride
with allyl alcohol under alkaline conditions.[1] These pioneering experiments laid the
groundwork for future refinements in TAC synthesis.

The Evolution of Synthesis: A Journey Towards
Purity and Efficiency

Following its initial discovery, the focus of research shifted towards optimizing the synthesis of
triallyl cyanurate to improve yield, purity, and cost-effectiveness. A significant advancement
came with the work of Robert G. Nelb, detailed in a patent filed in 1951 (US Patent 2,631,148).
[2] Nelb's method involved the slow addition of a concentrated aqueous solution of sodium
hydroxide to a slurry of cyanuric chloride in excess allyl alcohol, with the crucial step of
maintaining the reaction temperature below 10°C.[2] This low-temperature approach aimed to
minimize side reactions and improve the purity of the final product.

Further innovations in the manufacturing process continued over the years, focusing on
aspects like the concentration of reactants, the use of different solvents, and purification
techniques. These developments were driven by the growing demand for high-purity TAC for
specialized applications in the polymer industry.[3]

The primary synthesis route that has been consistently refined involves the reaction of cyanuric
chloride with allyl alcohol in the presence of an acid acceptor, typically an alkali metal
hydroxide.[2][3] An alternative method involves the reaction of a salt of cyanuric acid with allyl
chloride.[4]

Understanding the Isomer: Triallyl Isocyanurate
(TAIC)

It is crucial to distinguish triallyl cyanurate (TAC) from its isomer, triallyl isocyanurate (TAIC).
While both are trifunctional crosslinking agents, their synthesis and properties differ. TAIC is
often produced through the trimerization of allyl isocyanate or by the reaction of isocyanuric
acid with allyl chloride.[5][6] The distinct structural arrangements of TAC and TAIC influence
their reactivity and the properties of the resulting polymers.[4]

Core Synthesis Pathways
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The historical development of triallyl cyanurate synthesis can be visualized as a progression

towards more controlled and efficient processes.
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Evolution of Triallyl Cyanurate Synthesis.

Physicochemical Properties of Triallyl Cyanurate

A comprehensive understanding of the physical and chemical properties of triallyl cyanurate

is essential for its effective application.
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Property Value Method/Reference
Molecular Formula C12H15N303 [7]
Molecular Weight 249.27 g/mol [7]

Colorless transparent liquid or
Appearance ) [1][8]
white crystal

Melting Point 26-28 °C [7]
Boiling Point 150-160 °C at 10 mmHg [7]
Density 1.1133 g/mL at 30 °C [8]
Refractive Index 1.5049 at 25 °C [8]

Hardly soluble in water;
Solubility Soluble in ethanol, acetone, [8]

halogenated hydrocarbons

Viscosity 1.26 x 1072 Pa:s at 30 °C [8]

Key Experimental Protocols

The following are detailed methodologies for the synthesis of triallyl cyanurate based on the
foundational patents.

Dudley's Initial Synthesis (1946)

Obijective: To synthesize triallyl cyanurate.

Materials:

Cyanuric chloride

Allyl alcohol

Sodium hydroxide

Dioxane (optional solvent)
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Procedure:

A solution of sodium hydroxide in allyl alcohol is prepared.

e A solution of cyanuric chloride, optionally dissolved in a solvent like dioxane, is added to the
allyl alcohol-sodium hydroxide mixture.

e The reaction is allowed to proceed, resulting in the formation of triallyl cyanurate and
sodium chloride.

e The precipitated sodium chloride is removed by filtration.

o Excess allyl alcohol is removed by distillation under reduced pressure on a steam bath to
yield the crude triallyl cyanurate.

e The product can be further purified by washing with water to remove any remaining salts and
unreacted starting materials.[1]

Yield: Approximately 71-76% of the theoretical yield was reported in the patent examples.[1]

Nelb's Improved Synthesis (1951)

Objective: To produce triallyl cyanurate with high yield and purity.

Materials:

Cyanuric chloride (1 mol)

Allyl alcohol (in excess of 3 mols)

Sodium hydroxide (at least 3 mols) as a concentrated aqueous solution (e.g., 40-50%)

Toluene (optional inert organic solvent)
Procedure:

o Aslurry of one mole of cyanuric chloride in excess of three moles of allyl alcohol is prepared.
An inert organic solvent such as toluene can be used as a diluent.
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e The mixture is cooled to a temperature between 0°C and -10°C.

« A concentrated aqueous solution of sodium hydroxide (at least three moles) is slowly added
to the slurry with vigorous stirring. The rate of addition is controlled to ensure the reaction
temperature does not exceed 10°C.

e Upon completion of the reaction, the mixture is washed with water to remove sodium
chloride, excess allyl alcohol, and any unreacted sodium hydroxide.

e The resulting solution, containing toluene and triallyl cyanurate, is then subjected to
reduced pressure on a steam bath to remove the toluene, yielding the final product.[2]

Yield: Ayield of 85.5% (92% based on active cyanuric chloride used) of nearly water-white
triallyl cyanurate was reported.[2]

From Insecticide to Industrial Staple: The Evolving
Applications of TAC

While initially patented for its insecticidal properties, the true potential of triallyl cyanurate was
realized in its ability to act as a crosslinking agent.[1][4] Its three allyl groups readily participate
in polymerization reactions, creating a robust three-dimensional network structure. This
crosslinking imparts enhanced thermal stability, mechanical strength, and chemical resistance
to a wide range of polymers.[4]

Today, TAC is a vital component in the production of high-performance materials, including:

» Unsaturated Polyesters and Acrylic Resins: It significantly improves the strength, rigidity, and
heat resistance of these materials, making them suitable for demanding applications.[1]

» Glass-Reinforced Plastics: TAC is crucial for manufacturing plastics that can withstand high
temperatures and mechanical stress.[4]

» Rubber and Cable Industries: It acts as a vulcanization co-agent, improving the curing
process and the final properties of rubber products.[4]

» Radiation-Cured Coatings: As a co-agent in radiation curing, it enhances the efficiency of the
crosslinking process.[4]
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The journey of triallyl cyanurate from a potential insecticide to an indispensable industrial
chemical underscores the importance of continued research and the often-unforeseen
applications of novel chemical compounds.

Logical Workflow for TAC Synthesis and Application

The synthesis and subsequent application of triallyl cyanurate follow a logical progression
from raw materials to final, enhanced products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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